N-Decylacetamide

• CAS No.: 16423-52-2
• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• IUPAC Name: N-decylacetamide
• InChI: InChI=1S/C12H25NO/c1-3-4-5-6-7-8-9-10-11-13-12(2)14/h3-11H2,1-2H3,(H,13,14)
• InChI Key: DXFXMYYJKFIEGI-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCNC(=O)C
• Synonyms: N-Decylacetamide

Description

N-Decylacetamide (CAS 16423-52-2) is a secondary amide with the molecular formula C₁₂H₂₅NO and a molecular weight of 199.34 g/mol. Structurally, it consists of a decyl chain (10-carbon alkyl group) attached to the nitrogen atom of an acetamide moiety. This compound belongs to the alkyl acetamide family, characterized by their hydrophobic alkyl chains and polar amide functional groups.

Alkyl acetamides like this compound are primarily used as intermediates in organic synthesis, particularly in pharmaceuticals and agrochemicals. Their amphiphilic nature enables applications in surfactants, polymer additives, and drug delivery systems .

Comparison with Similar Compounds

Structural and Molecular Features

The table below compares N-Decylacetamide with key analogues based on chain length, substituents, and molecular properties:

Compound	Molecular Formula	Molecular Weight (g/mol)	Alkyl Chain Length	Key Substituents
This compound	C₁₂H₂₅NO	199.34	10 carbons	None (straight chain)
N-Dodecylacetamide	C₁₄H₂₉NO	227.39	12 carbons	None (straight chain)
N-Hexadecylacetamide	C₁₈H₃₇NO	283.49	16 carbons	None (straight chain)
N,N-Diethylacetamide	C₆H₁₃NO	115.18	N/A	Two ethyl groups on nitrogen
N,N-Dibenzylacetamide	C₁₆H₁₇NO	239.32	N/A	Two benzyl groups on nitrogen

Key Observations :

• Chain length directly correlates with molecular weight and hydrophobicity. Longer chains (e.g., N-Hexadecylacetamide) enhance lipid solubility but reduce water solubility.
• Branched or aromatic substituents (e.g., N,N-Diethyl- or N,N-Dibenzylacetamide) alter electronic and steric properties, affecting reactivity and biological interactions.

Solubility and Physicochemical Behavior

Evidence from structurally related compounds suggests:

• N-[3-(Decylmethylamino)-5-(hydroxymethyl)phenyl]acetamide (a derivative with a hydroxymethyl group) exhibits moderate water solubility due to hydrogen bonding from polar functional groups .
• N-Dodecylacetamide likely has low water solubility but high solubility in organic solvents (e.g., ethanol, chloroform), typical of long-chain alkyl acetamides .
• N,N-Diethylacetamide is more water-miscible than long-chain analogues due to its smaller size and branched structure .